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Compound of Interest

Compound Name: AR-C141990

Cat. No.: B1666081

Technical Support Center: AR-C141990

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the use of AR-C141990. Below you will find
frequently asked questions, troubleshooting guides, and detailed experimental protocols to
facilitate the successful application of this compound in your research.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action of AR-C1419907?

AR-C141990 is a potent and selective inhibitor of the Monocarboxylate Transporter 1 (MCT1).
[1][2] It exhibits approximately 10-fold selectivity for MCT1 over MCT2 and does not show
significant activity against MCT3 or MCT4.[1][2][3] This inhibition blocks the transport of
monocarboxylates, such as lactate, across the cell membrane.

Q2: What are the recommended solvents and storage conditions for AR-C1419907?

AR-C141990 hydrochloride is soluble in water, DMSO, and ethanol up to 100 mM.[1][2] For
long-term storage, it is recommended to store the solid compound at -20°C in a dry and dark
place.[4] Stock solutions can be stored at -20°C for up to one month or at -80°C for up to six
months.[1] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

[1]
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Q3: How can | improve the solubility of AR-C141990?

If you encounter solubility issues, gently warming the solution to 37°C and using an ultrasonic
bath for a short period can help to dissolve the compound completely.[1]

Q4: What are the known off-target effects of AR-C1419907?

AR-C141990 has a known inhibitory effect on MCT2, although with a 10-fold lower potency
compared to MCT1.[3] No significant activity has been reported for MCT3 and MCT4.[1][3]
Researchers should be aware of potential confounding effects in experimental systems
expressing MCT2.

Q5: What are the demonstrated in vivo effects of AR-C1419907

In animal models, AR-C141990 has been shown to have immunosuppressive properties,
inhibiting the graft-versus-host response and prolonging cardiac graft survival in rats.[1][2][3] It
has also been observed to inhibit the brain penetration of the GHB analog HOCPCA.[1][4]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for AR-C141990.
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Parameter Value Target/System Reference
pKi 7.6 Human MCT1 [11[3]
6.6 Human MCT2 [3]
[BHJHOCPCA uptake
ICso 0.21 uM in oocytes expressing [3]
MCT1
[BHJHOCPCA uptake
2.32 uM in oocytes expressing [3]

MCT2

In Vivo Half-life

~20 minutes

Male NMRI mice (10
mg/kg, s.c.)

[3]

In Vivo IDso

4.6 mg/kg

Inhibition of HOCPCA

brain penetration

[4]

Signaling Pathway and Experimental Workflow
Diagrams
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Preparation

1. Seed cells expressing 2. Prepare AR-C141990 dilutions
MCT1 in 96-well plates and radiolabeled lactate

3. Pre-incubate cells with
AR-C141990 or vehicle

4. Add [**C]-Lactate and
incubate for a defined period

5. Wash cells with ice-cold buffer
to stop uptake

Ana%ysis

6. Lyse cells

:

7. Measure radioactivity using
a scintillation counter

:

8. Analyze data and
calculate ICso values
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Experiment with AR-C141990
an unexpected result

What is the issue?

Cell Toxicity / Death No Inhibitory Effect

VAR

Confirm MCT1 Expression
(e.g., Western Blot)

High Variability

Verify Final Concentration
(Dose-Response)

Ensure Complete Solubilization
(Warm/Sonicate)

Run Vehicle Control Use Fresh Inhibitor Aliquot Standardize Cell Handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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